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Compound of Interest

Compound Name: 1H-indol-7-amine

Cat. No.: B112721

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1H-indol-7-amine
(CAS No: 5192-04-1), a heterocyclic building block utilized in various research and
development applications. Due to its potential hazards, strict adherence to the following
protocols is essential to ensure a safe laboratory environment.

Hazard Identification and Classification

1H-indol-7-amine is classified as a hazardous substance. The following tables summarize its
GHS classification and associated hazard and precautionary statements.

Table 1: GHS Hazard Classification

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b112721?utm_src=pdf-interest
https://www.benchchem.com/product/b112721?utm_src=pdf-body
https://www.benchchem.com/product/b112721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

GHS . Hazard
Class Category . Signal Word

Pictogram Statement(s)
Acute Toxicity, ) H302: Harmful if

GHSO07 Warning
Oral swallowed
Skin

) o ) H315: Causes
Corrosion/Irritatio 2 GHSO07 Warning o
skin irritation
n
Serious Eye H319: Causes
Damage/Eye 2A GHSO07 Warning serious eye
Irritation irritation
Specific target
organ toxicity, H335: May
single exposure; 3 GHSO07 Warning cause respiratory
Respiratory tract irritation
irritation
Hazardous to the H412: Harmful to
aquatic _ aquatic life with
3 None No Signal Word

environment,

long-term hazard

long lasting

effects

Data sourced from multiple safety data sheets. The GHSO07 pictogram represents an

exclamation mark.

Table 2: Hazard and Precautionary Statements
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Type Code Statement
Hazard H302 Harmful if swallowed.[1][2]
H315 Causes skin irritation.[1]
Causes serious eye irritation.
H319
[1]
May cause respirator
H335 o Y ) P Y
irritation.[3]
Harmful to aquatic life with
H412 _
long lasting effects.[3]
Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapours/sp
ray.
) Wash skin thoroughly after
(Prevention) P264 )
handling.[1]
Do not eat, drink or smoke
P270 _ _
when using this product.[1][2]
Use only outdoors or in a well-
pP271
ventilated area.
Avoid release to the
P273 _
environment.
Wear protective gloves/ eye
P280 p g _ Y
protection/ face protection.[1]
IF SWALLOWED: Call a
Precautionary P301+P312 POISON CENTER/doctor if
you feel unwell.[1][2]
(Response) P330 Rinse mouth.[1][2]
IF ON SKIN: Wash with plenty
P302+P352
of soap and water.[1][2]
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If skin irritation occurs: Get
P332+P313 ) ) )
medical advice/attention.[1]

Take off contaminated clothing
P362+P364 )
and wash it before reuse.

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing.[4]

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][4]

If eye irritation persists: Get

P337+P313 ] ) )
medical advice/attention.[1][4]
Store in a well-ventilated
Precautionary P403+P233 place. Keep container tightly
closed.
(Storage) P405 Store locked up.
Dispose of contents/container
Precautionary P501 to an approved waste disposal
plant.[1][2]
(Disposal)

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1H-indol-7-amine is provided below.

Table 3: Physical and Chemical Properties
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Property Value

Orange to Brown to Dark purple powder to
Appearance

crystal
Molecular Formula CsHsNz2
Molecular Weight 132.16 g/mol
Melting Point 95.0t0 99.0 °C
Purity >98.0% (GC)
CAS Number 5192-04-1

Experimental Protocols: Safe Handling and Storage

Adherence to the following protocols is mandatory when handling 1H-indol-7-amine to
minimize exposure and ensure a safe working environment.

Engineering Controls

o Ventilation: All work with 1H-indol-7-amine, including weighing and transferring, must be
conducted in a properly functioning chemical fume hood.

o Eye Wash and Safety Shower: A calibrated and accessible eye wash station and safety
shower must be in close proximity to the work area.

Personal Protective Equipment (PPE)

The following PPE is required when handling 1H-indol-7-amine:

Table 4: Personal Protective Equipment (PPE) Requirements
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Body Part Equipment Specification
Nitrile or neoprene gloves are
) ) recommended. Inspect gloves
Hands Chemical-resistant gloves ) )
for integrity before each use
and replace if damaged.
Safety glasses with side Must be worn at all times when
Eyes/Face shields or safety goggles and a  handling the compound to
face shield. protect against splashes.
A flame-retardant lab coat
Body Laboratory coat should be worn and kept

buttoned.

Respiratory

Respirator (if applicable)

If working outside of a fume
hood or if dust is generated, a
NIOSH-approved respirator
with an appropriate cartridge

should be used.

Handling Procedures

e Pre-use Inspection: Before handling, inspect the container for any damage or leaks.

o Weighing: If possible, weigh the compound directly within the fume hood. If an external

balance is used, transfer the weighed material in a sealed container to the fume hood.

o Solution Preparation: When dissolving the solid, add the solvent slowly to avoid splashing.

o General Hygiene: Avoid inhalation of dust and contact with skin and eyes. Do not eat, drink,

or smoke in the laboratory. Wash hands thoroughly after handling.

Storage

o Container: Keep the container tightly closed in a dry and well-ventilated place.[5]

» Conditions: Store in a cool, dark place, at a recommended temperature of <15°C. The

compound is noted to be air-sensitive, so storage under an inert atmosphere is advised.
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e Incompatibilities: Store away from strong oxidizing agents.[5]

First Aid Measures

In case of exposure, follow these first aid procedures immediately and seek medical attention.

Table 5: First Aid Measures

Exposure Route Procedure

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If breathing has
Inhalation . e I
stopped, give artificial respiration. Seek

immediate medical attention.[6][7]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.[6]
Skin Contact ) )
Remove contaminated clothing and shoes. If

skin irritation occurs, seek medical attention.[1]

Immediately rinse eyes cautiously with water for
at least 15 minutes, holding the eyelids open.[5]

Eye Contact Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[1][4]

Do NOT induce vomiting.[5] Rinse mouth with
water. If the person is conscious, give them two
Ingestion glasses of water to drink. Never give anything
by mouth to an unconscious person. Call a
POISON CENTER or doctor immediately.[1][2]

Accidental Release and Disposal

o Accidental Release: In case of a spill, evacuate the area. Wearing appropriate PPE, carefully
sweep up the solid material, avoiding dust formation, and place it in a sealed container for
disposal.
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» Disposal: Dispose of 1H-indol-7-amine and its container in accordance with local, state, and
federal regulations at an approved waste disposal plant.[1][2]

Workflow and Logical Relationships

The following diagram illustrates the logical workflow for the safe handling of 1H-indol-7-amine
from receipt to disposal.

Click to download full resolution via product page

Caption: Safe Handling Workflow for 1H-indol-7-amine.

Disclaimer: This guide is intended for informational purposes only and should not be
considered a substitute for a comprehensive risk assessment conducted by qualified
professionals. Always refer to the most current Safety Data Sheet (SDS) for 1H-indol-7-amine
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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